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Compound of Interest

Compound Name: SBMCS

Cat. No.: B219729 Get Quote

S-(Carboxymethyl)-L-cysteine is a mucolytic drug that reduces the viscosity of mucus. Its

chemical formula is C5H9NO4S.[2][3]

Molecular Structure:

The structure consists of a cysteine molecule where a carboxymethyl group (-CH2COOH) is

attached to the sulfur atom.

Physicochemical Properties:

A summary of the key physicochemical properties of S-(Carboxymethyl)-L-cysteine is

presented in the table below.
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Property Value Source

Molecular Weight 179.19 g/mol [2]

Molecular Formula C5H9NO4S [2][3]

CAS Number 638-23-3 [2][3]

Appearance
White to almost white

crystalline powder
[2]

Melting Point 206 °C [3]

Purity >98.0% (HPLC) [2]

InChI

InChI=1S/C5H9NO4S/c6-

3(5(9)10)1-11-2-4(7)8/h3H,1-

2,6H2,(H,7,8)

(H,9,10)/t3-/m0/s1

[2]

SMILES N--INVALID-LINK--C(=O)O [2]

Experimental Protocols
Due to the broad range of applications for S-(Carboxymethyl)-L-cysteine, from pharmaceutical

studies to food science, a universally applicable experimental protocol is not feasible. However,

a general workflow for analyzing the purity of SCMC via High-Performance Liquid

Chromatography (HPLC), a commonly cited method[2], is outlined below.

Workflow for Purity Analysis of SCMC by HPLC:
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Sample and Standard Preparation

HPLC Analysis

Data Analysis

Accurately weigh SCMC standard and sample

Dissolve in a suitable solvent (e.g., water or mobile phase)

Filter the solutions through a 0.45 µm filter

Equilibrate the HPLC system with the mobile phase

Inject the standard solution

Inject the sample solution

Run the analysis under specified chromatographic conditions

Integrate the peak areas of the chromatograms

Calculate the purity of the SCMC sample based on the peak area of the standard

Click to download full resolution via product page

HPLC Purity Analysis Workflow for SCMC.
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Signaling Pathways
S-(Carboxymethyl)-L-cysteine is known to exert its therapeutic effects through various

mechanisms, including antioxidant and anti-inflammatory pathways. One of its key actions is

the modulation of inflammatory responses.

Simplified Overview of SCMC's Anti-inflammatory Action:

S-(Carboxymethyl)-L-cysteine has been shown to reduce the production of pro-inflammatory

mediators.[3] This action is partly attributed to the inhibition of signaling pathways that lead to

the expression of inflammatory genes.

Inflammatory Stimulus

Signaling Cascade

Cellular Response

e.g., Pathogens, Irritants

Toll-like Receptor 4 (TLR4)

NF-κB Pathway

Production of Pro-inflammatory Mediators

S-(Carboxymethyl)-L-cysteine

Inhibits

Click to download full resolution via product page

Inhibitory Effect of SCMC on an Inflammatory Pathway.
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It is important to note that this is a simplified representation, and the complete mechanism of

action of SCMC involves multiple and complex biological pathways.

Further Research and Applications
S-(Carboxymethyl)-L-cysteine is a versatile compound with applications in pharmaceuticals and

the food industry.[4] It is used as a mucolytic agent in the treatment of respiratory disorders and

also finds use as a food additive and in antioxidant formulations.[3][4] Ongoing research

continues to explore its therapeutic potential in various other health conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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